N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide

• IUPAC Name: N'-[2-[4-(dimethylamino)phenyl]-2-pyrrolidin-1-ylethyl]-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C21H28N4O2S/c1-24(2)17-9-7-16(8-10-17)19(25-11-3-4-12-25)15-23-21(27)20(26)22-14-18-6-5-13-28-18/h5-10,13,19H,3-4,11-12,14-15H2,1-2H3,(H,22,26)(H,23,27)
• InChI Key: RFWGGEAYWJJBRW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)C(=O)NCC2=CC=CS2)N3CCCC3
• Molecular Formula: C21H28N4O2S
• Molecular Weight: 400.5 g/mol
• CAS No.: 941887-26-9

Description

N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C21H28N4O2S and its molecular weight is 400.54. The purity is usually 95%.
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Biological Activity

N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide is a complex organic compound notable for its potential biological activities. This article delves into its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound's molecular formula is $C_{20}H_{30}N_{4}O_{2}$, with a molecular weight of approximately 362.48 g/mol. Its structure features a dimethylamino group, a pyrrolidine ring, and an oxalamide moiety, which are significant for its biological activity.

Biological Activity Overview

Preliminary studies have indicated that this compound may exhibit several pharmacological effects:

• Analgesic Properties : The compound has shown potential in pain relief applications, suggesting its utility in pain management therapies.
• Anti-inflammatory Effects : Initial assessments indicate that it may possess anti-inflammatory properties, which could be beneficial in treating inflammatory diseases.
• Anticancer Activity : Some derivatives of oxalamides have been reported to exhibit anticancer activities, and further research is warranted to explore this aspect for the specific compound .

Understanding the mechanisms through which this compound exerts its effects is crucial. Current hypotheses suggest that it may interact with various biological targets, including:

• Receptors : The compound may bind to specific receptors involved in pain and inflammation pathways.
• Enzymatic Inhibition : It might inhibit enzymes related to inflammatory responses or cancer cell proliferation.

Case Studies and Experimental Data

Several studies have evaluated the biological activity of similar compounds within the same chemical framework. Key findings include:

• Analgesic Testing : In animal models, compounds structurally related to this compound demonstrated significant analgesic effects when tested using the formalin test model.
• Anti-inflammatory Studies : A study highlighted that compounds with similar oxalamide structures exhibited reduced paw edema in rat models, indicating anti-inflammatory potential.
• Anticancer Activity : Research on related oxalamides showed promising results in inhibiting cancer cell lines, particularly through apoptosis induction mechanisms .

Data Table: Summary of Biological Activities

Biological Activity	Observed Effect	Reference
Analgesic	Significant reduction in pain response
Anti-inflammatory	Decreased inflammation in animal models
Anticancer	Induction of apoptosis in cancer cell lines